Cas no 180903-15-5 (1H-Pyrazole-4-carbonitrile, 5-amino-3-(4-chlorophenyl)-1-cyclohexyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-3-(4-chlorophenyl)-1-cyclohexyl-
• CAS No: 180903-15-5
• MF: C₁₆H₁₇ClN₄
• MW: 300.785981893539
• CID: 1377708
• PubChem ID: 10851813
• Update Time: 2025-04-20

1H-Pyrazole-4-carbonitrile, 5-amino-3-(4-chlorophenyl)-1-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-3-(4-chlorophenyl)-1-cyclohexyl-
• 5-amino-3-(4-chloro-phenyl)-1-cyclohexyl-1h-pyrazole-4-carbonitrile
• 5-Amino-3-(4-chlorophenyl)-1-cyclohexyl-1H-pyrazole-4-carbonitrile
• 180903-15-5
• DTXSID801166578

• Inchi： 1S/C16H17ClN4/c17-12-8-6-11(7-9-12)15-14(10-18)16(19)21(20-15)13-4-2-1-3-5-13/h6-9,13H,1-5,19H2
• InChI Key： NVCVOXDSSBAWRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C#N)=C(N)N(C2CCCCC2)N=1

Computed Properties

• Exact Mass: 300.11441
• Monoisotopic Mass: 300.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63